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Compound of Interest

Compound Name: H-N-Me-Glu(OMe)-OH.HCl

Cat. No.: B15252394 Get Quote

This technical guide provides a comprehensive overview of the molecular weight and related

physicochemical properties of N-methylated glutamic acid derivatives, with a primary focus on

H-N-Me-Glu(OMe)-OH.HCl. Due to the potential for ambiguity in chemical nomenclature, this

document also addresses related compounds to ensure clarity for researchers, scientists, and

drug development professionals.

Compound Identification and Molecular Weight
The nomenclature "H-N-Me-Glu(OMe)-OH.HCl" most accurately describes N-methyl-L-

glutamic acid γ-methyl ester hydrochloride. This compound features a methyl group on the

amino nitrogen (N-Me), a methyl ester at the gamma-carboxyl position ((OMe)), and a free

alpha-carboxyl group (-OH), with the entire molecule forming a hydrochloride salt.

For clarity and comparison, the molecular weights of several related glutamic acid derivatives

are summarized in the table below.
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Compound Name Abbreviation Chemical Formula
Molecular Weight (
g/mol )

N-Methyl-L-glutamic

acid
H-N-Me-Glu-OH C₆H₁₁NO₄ 161.16[1][2]

N-Methyl-L-glutamic

acid hydrochloride
H-N-Me-Glu-OH.HCl C₆H₁₁NO₄.HCl 197.62

L-Glutamic acid γ-

methyl ester

hydrochloride

H-Glu(OMe)-OH.HCl C₆H₁₂ClNO₄ 197.62

L-Glutamic acid

dimethyl ester

hydrochloride

H-Glu(OMe)-OMe.HCl C₇H₁₄ClNO₄ 211.5 - 211.7[3][4]

Note: The molecular weight for H-N-Me-Glu(OMe)-OH.HCl is calculated based on the addition

of a methyl group and HCl to the base glutamic acid structure.

Experimental Protocols: Synthesis of Glutamic Acid
Derivatives
The synthesis of N-methylated and esterified glutamic acid derivatives often involves multi-step

procedures. Below are generalized experimental protocols for the synthesis of related

compounds, which can be adapted for the target molecule.

Esterification of L-Glutamic Acid
A common method for producing amino acid methyl esters involves the use of thionyl chloride

in methanol.

Protocol:

Suspend L-glutamic acid in anhydrous methanol at 0°C.

Add thionyl chloride dropwise to the cooled suspension.
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Allow the reaction mixture to stir at room temperature for an extended period (e.g., 3 days)

under a nitrogen atmosphere.[5]

Concentrate the reaction mixture in vacuo to yield the crude product as a solid.[5]

The crude product can be purified by recrystallization.

General Synthesis of Amino Acid Methyl Ester
Hydrochlorides
An alternative method utilizes trimethylchlorosilane (TMSCl) in methanol for esterification.[6]

Protocol:

To the amino acid, slowly add freshly distilled chlorotrimethylsilane and stir.[6]

Add methanol and continue stirring the resulting solution or suspension at room temperature.

[6]

Monitor the reaction progress using thin-layer chromatography (TLC).[6]

Upon completion, concentrate the reaction mixture using a rotary evaporator to obtain the

amino acid ester hydrochloride.[6]

Logical Workflow for Synthesis
The synthesis of H-N-Me-Glu(OMe)-OH.HCl would logically proceed through a series of

protection, methylation, and deprotection steps. The following diagram illustrates a plausible

synthetic workflow.
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Step 1: Protection

Step 2: Esterification

Step 3: N-Methylation

Step 4: Deprotection & Salt Formation

L-Glutamic Acid

Protection of α-carboxyl and amino groups

Esterification of γ-carboxyl group

N-Methylation of the amino group

Selective deprotection of α-carboxyl group

Formation of hydrochloride salt

H-N-Me-Glu(OMe)-OH.HCl

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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